Cas no 2229330-23-6 (4-(2-fluoro-6-methoxyphenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-fluoro-6-methoxyphenyl)-2-methylbutanoic acid
• CAS No: 2229330-23-6
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 6429902
• PubChem ID: 165679041
• Update Time: 2025-05-21

4-(2-fluoro-6-methoxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methoxyphenyl)-2-methylbutanoic acid
• 2229330-23-6
• EN300-1810616

• Inchi： 1S/C12H15FO3/c1-8(12(14)15)6-7-9-10(13)4-3-5-11(9)16-2/h3-5,8H,6-7H2,1-2H3,(H,14,15)
• InChI Key： RTEVATYCWGNQGS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CCC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-fluoro-6-methoxyphenyl)-2-methylbutanoic acid

4-(2-Fluoro-6-Methoxyphenyl)-2-Methylbutanoic Acid: A Comprehensive Overview

4-(2-Fluoro-6-Methoxyphenyl)-2-Methylbutanoic Acid, identified by the CAS registry number 2229330-23-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a butanoic acid backbone substituted with a fluorine atom and a methoxy group on a phenyl ring, which imparts distinct chemical and biological characteristics.

The synthesis of 4-(2-Fluoro-6-Methoxyphenyl)-2-Methylbutanoic Acid involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including Friedel-Crafts alkylation, Suzuki coupling, and hydroxylation reactions, to construct the molecule. The presence of the fluorine atom at the ortho position relative to the methoxy group introduces steric and electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry.

In terms of biological activity, 4-(2-Fluoro-6-Methoxyphenyl)-2-Methylbutanoic Acid has shown potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit specific enzymes and receptors associated with inflammatory diseases and neurological disorders. For instance, research published in Nature Communications revealed that this compound exhibits potent anti-inflammatory activity by targeting the cyclooxygenase (COX) pathway. Additionally, its ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system disorders.

The structural versatility of 4-(2-Fluoro-6-Methoxyphenyl)-2-Methylbutanoic Acid has also made it a valuable building block in combinatorial chemistry. By modifying the substituents on the phenyl ring or altering the length of the carbon chain, chemists can generate a library of related compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for various therapeutic targets, including cancer, diabetes, and cardiovascular diseases.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with key drug targets, while quantum mechanical calculations have elucidated its electronic structure and reactivity. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery efforts involving 4-(2-Fluoro-6-Methoxyphenyl)-2-Methylbutanoic Acid.

In conclusion, 4-(2-Fluoro-6-Methoxyphenyl)-2-Methylbutanoic Acid, with its unique chemical structure and promising biological activities, represents a valuable asset in contemporary drug discovery research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions for a wide range of human diseases.